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Compound of Interest

4-(2-Aminoethylamino)pyridine
Compound Name:
hydrochloride

cat. No.: B1287893

Technical Guide: 4-(2-Aminoethylamino)pyridine
hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 4-(2-Aminoethylamino)pyridine
hydrochloride, a pyridine derivative of interest in chemical and pharmaceutical research. The
document outlines its fundamental chemical properties and provides context for its study.

Core Chemical Data

The fundamental quantitative data for 4-(2-Aminoethylamino)pyridine hydrochloride are
summarized below. This information is critical for experimental design, stoichiometric
calculations, and analytical characterization.

Property Value

Molecular Formula C7H12CINI3[1][2][3][4]
Molecular Weight 173.65 g/mol [2]

CAS Number 64281-29-4[2][3]
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Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis or specific biological application
of 4-(2-Aminoethylamino)pyridine hydrochloride are not readily available in publicly
accessible literature. However, the synthesis of related aminopyridine derivatives often involves
multi-step procedures. For example, the synthesis of other aminopyridines can start from
pyridine precursors, which are then modified through reactions like amination or reduction of
nitro-groups to form the desired amino functionalities[5]. The synthesis of various pyridine
derivatives may employ classical organic chemistry methods, and their biological activities,
such as antimicrobial or psychotropic properties, can be assessed using a range of in vitro

assays|[3][6].

Chemical Structure and Information Hierarchy

The relationship between the compound's nomenclature, its empirical formula, and its
calculated molecular weight is a foundational concept in chemistry. This hierarchy ensures
unambiguous identification and characterization of the substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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